![molecular formula C7H4BrIN2 B1290995 5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine CAS No. 757978-18-0](/img/structure/B1290995.png)
5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine
Cat. No. B1290995
Key on ui cas rn:
757978-18-0
M. Wt: 322.93 g/mol
InChI Key: GIPGJYARDOQGDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07582637B2
Procedure details
Into a 250 mL round bottomed flask were added 5-bromo-3-iodo-1H-pyrrolo[2,3-b]pyridine (8.00 g, 40.6 mmol) and 120 mL dry THF. The solution was cooled in an ice bath at 0° C. and NaH (2.40 g, 60.0 mmol) was added in three portions. After 20 min, p-toluenesulfonyl chloride (8.70 g, 45.63 mmol) was added, and the reaction mixture was allowed to warm to rt over 30 min. The reaction mixture was concentrated and hexanes was added to obtain a precipitate, which was collected and washed with ice cold 2M NaOH. The crude product was recrystallized from EtOAc/hexanes to afford 17.8 g (92%) of the title compound as a light tan powder. 1H-NMR (500 MHz, d6-DMSO) δ 8.49 (d, J=2.5 Hz, 1H), 8.21 (s, 1H), 7.99 (d, J=2.0 Hz, 1H), 7.98 (d, J=8.5 Hz, 2H), 7.42 (d, J=8.5 Hz, 2H), 2.32 (s, 3H); MS: m/z 476.8/478.8 [MH+].
Name
Yield
92%
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[CH:3]=[C:4]2[C:10]([I:11])=[CH:9][NH:8][C:5]2=[N:6][CH:7]=1.[H-].[Na+].[C:14]1([CH3:24])[CH:19]=[CH:18][C:17]([S:20](Cl)(=[O:22])=[O:21])=[CH:16][CH:15]=1>C1COCC1>[Br:1][C:2]1[CH:3]=[C:4]2[C:10]([I:11])=[CH:9][N:8]([S:20]([C:17]3[CH:18]=[CH:19][C:14]([CH3:24])=[CH:15][CH:16]=3)(=[O:22])=[O:21])[C:5]2=[N:6][CH:7]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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8 g
|
|
Type
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reactant
|
|
Smiles
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BrC=1C=C2C(=NC1)NC=C2I
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Name
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|
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Quantity
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120 mL
|
|
Type
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solvent
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|
Smiles
|
C1CCOC1
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Step Two
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Name
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|
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Quantity
|
2.4 g
|
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Type
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reactant
|
|
Smiles
|
[H-].[Na+]
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Step Three
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Name
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|
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Quantity
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8.7 g
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Type
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reactant
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Smiles
|
C1(=CC=C(C=C1)S(=O)(=O)Cl)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to warm to rt over 30 min
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Duration
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30 min
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The reaction mixture was concentrated
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ADDITION
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Type
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ADDITION
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Details
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hexanes was added
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CUSTOM
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Type
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CUSTOM
|
|
Details
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to obtain a precipitate, which
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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was collected
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WASH
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Type
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WASH
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|
Details
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washed with ice cold 2M NaOH
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The crude product was recrystallized from EtOAc/hexanes
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Outcomes
Product
Details
Reaction Time |
20 min |
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Name
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|
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Type
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product
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|
Smiles
|
BrC=1C=C2C(=NC1)N(C=C2I)S(=O)(=O)C2=CC=C(C=C2)C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 17.8 g | |
| YIELD: PERCENTYIELD | 92% | |
| YIELD: CALCULATEDPERCENTYIELD | 91.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
